Cas no 1820575-53-8 (3-Morpholinecarboxylic acid, 6-methyl-,hydrochloride,(3R,6S)-)

• Product Name: 3-Morpholinecarboxylic acid, 6-methyl-,hydrochloride,(3R,6S)-
• CAS No: 1820575-53-8
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• CID: 5220836
• Update Time: 2025-11-02

3-Morpholinecarboxylic acid, 6-methyl-,hydrochloride,(3R,6S)- Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinecarboxylic acid, 6-methyl-,hydrochloride,(3R,6S)-

• Inchi： 1S/C6H11NO3.ClH/c1-4-2-7-5(3-10-4)6(8)9;/h4-5,7H,2-3H2,1H3,(H,8,9);1H/t4-,5+;/m0./s1
• InChI Key： MXADEJLMYVKMKS-UYXJWNHNSA-N
• SMILES： C([C@@H]1NC[C@H](C)OC1)(=O)O.Cl

Additional information on 3-Morpholinecarboxylic acid, 6-methyl-,hydrochloride,(3R,6S)-

Comprehensive Overview of 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride, (3R,6S)- (CAS No. 1820575-53-8)

3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride, (3R,6S)- is a chiral morpholine derivative with significant applications in pharmaceutical and chemical research. This compound, identified by its CAS number 1820575-53-8, is increasingly sought after due to its unique stereochemistry and potential as a building block in drug discovery. The (3R,6S)- configuration adds to its specificity, making it valuable for enantioselective synthesis.

The growing interest in chiral auxiliaries and asymmetric synthesis has propelled the demand for compounds like 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride, (3R,6S)-. Researchers are particularly intrigued by its potential in developing small molecule therapeutics and enzyme inhibitors. Its morpholine ring structure is a common motif in bioactive molecules, enhancing its relevance in modern medicinal chemistry.

From a chemical perspective, 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride, (3R,6S)- exhibits excellent solubility in polar solvents, which is advantageous for laboratory applications. The hydrochloride salt form improves its stability, making it suitable for long-term storage. These properties align with the increasing focus on stable intermediates in pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

Recent trends in green chemistry have also spotlighted compounds like 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride, (3R,6S)-. Its potential for use in sustainable synthesis routes is being explored, addressing the need for environmentally friendly processes. This aligns with global initiatives to reduce the environmental footprint of chemical production, a hot topic in both scientific literature and public discourse.

In the pharmaceutical sector, the morpholine moiety is recognized for its ability to improve the pharmacokinetic properties of drug candidates. This has led to a surge in searches for morpholine derivatives and their applications. The 6-methyl substitution in this compound further enhances its utility, offering steric and electronic modifications that can fine-tune biological activity.

The stereochemistry of (3R,6S)-3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride is another area of interest. With the pharmaceutical industry's emphasis on enantiopure drugs, this compound serves as a valuable chiral pool reagent. Its application in the synthesis of optically active compounds is a subject of ongoing research, frequently appearing in discussions about drug development strategies.

Analytical methods for characterizing 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride, (3R,6S)- are also a point of discussion. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and stereochemical integrity. These methods are crucial for ensuring the compound's suitability in high-value applications, a concern often raised by quality control professionals.

Market dynamics for 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride, (3R,6S)- reflect the broader trends in fine chemicals and pharmaceutical intermediates. The compound's niche applications contribute to its steady demand, with suppliers emphasizing its high purity grades and custom synthesis options. These aspects are frequently queried by procurement specialists in the chemical industry.

Looking ahead, the role of 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride, (3R,6S)- in drug discovery pipelines is expected to expand. Its structural features make it a candidate for developing novel central nervous system (CNS) agents and anti-inflammatory drugs, areas with significant unmet medical needs. This potential keeps the compound in the spotlight for researchers and investors alike.

In summary, 3-Morpholinecarboxylic acid, 6-methyl-, hydrochloride, (3R,6S)- (CAS No. 1820575-53-8) is a versatile chiral compound with broad applications in pharmaceutical and chemical research. Its unique properties, combined with the industry's focus on stereoselective synthesis and sustainable chemistry, ensure its continued relevance. As research progresses, this compound is likely to play an even greater role in advancing scientific and therapeutic innovations.